Cas no 1190392-74-5 (4-Methoxy-2-(1H-pyrazol-1-yl)butanoic acid)
1190392-74-5 structure
Product Name:4-Methoxy-2-(1H-pyrazol-1-yl)butanoic acid
CAS No:1190392-74-5
MF:C8H12N2O3
MW:184.192481994629
CID:2124274
Update Time:2023-08-04
4-Methoxy-2-(1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
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- 4-methoxy-2-(1H-pyrazol-1-yl)butanoic acid
- RFEULEHCIBIURN-UHFFFAOYSA-N
- 4-Methoxy-2-(1H-pyrazol-1-yl)butanoic acid
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- Inchi: 1S/C8H12N2O3/c1-13-6-3-7(8(11)12)10-5-2-4-9-10/h2,4-5,7H,3,6H2,1H3,(H,11,12)
- InChI Key: RFEULEHCIBIURN-UHFFFAOYSA-N
- SMILES: O(C)CCC(C(=O)O)N1C=CC=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 175
- Topological Polar Surface Area: 64.4
4-Methoxy-2-(1H-pyrazol-1-yl)butanoic acid Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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